Cas no 6332-90-7 ( )

• Product Name: &nbsp
• CAS No: 6332-90-7
• MF: C₆H₈O₅S
• MW: 192.189721107483
• CID: 959772
• PubChem ID: 236345
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-acetylsulfanylbutanedioic acid
• 2-(acetylsulfanyl)butanedioic acid
• 2-Acetylmercapto-bernsteinsaeure
• AC1L5WEF
• AC1Q5SWN
• Acetylmercapto-bernsteinsaeure
• acetylsulfanyl-succinic acid
• AG-K-74496
• AR-1C8429
• CTK2F6988
• NSC38767
• S-Acetyl-thioaepfelsaeure
• SCHEMBL233154
• DTXSID90284736
• 6332-90-7
• NSC-38767
• s-acetylmercaptosuccinic acid
•  

• Inchi： 1S/C6H8O5S/c1-3(7)12-4(6(10)11)2-5(8)9/h4H,2H2,1H3,(H,8,9)(H,10,11)
• InChI Key： SVOAXTTVWPHOQW-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 192.00924
• Monoisotopic Mass: 192.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 91.67